TFA-Hexylaminolinker Phosphoramidite
Overview
Description
TFA-Hexylaminolinker Phosphoramidite is a chemical compound used in the synthesis of oligonucleotides . It is used to insert a spacer arm in an oligonucleotide and may be added in multiple additions when a longer spacer is required . It is also used for the incorporation of an amino function at the 5’ end of an oligonucleotide.
Synthesis Analysis
This compound is used in DNA/RNA synthesis . It provides a simple and effective method for preparing multiple oligonucleotides in a single solid-phase synthesis . The cleavage of the linker between phosphoramidite and nucleoside releases products with only 3’-OH ends, and no additional cleavage or 3’-dephosphorylation steps are required .Molecular Structure Analysis
The molecular formula of this compound is C17H31F3N3O3P . It has a molecular weight of 413.42 .Chemical Reactions Analysis
The TFA protection in this compound is smoothly removed during ammonia deprotection, and does not require any additional steps.Physical and Chemical Properties Analysis
This compound has a bulk density of 1.095 g/mL . It is suitable for DNA synthesis and conforms to structure for H-NMR (Identity) .Mechanism of Action
Safety and Hazards
Future Directions
As DNA-based microarrays and multi-label diagnostic systems become increasingly important, the demand for easy preparation of functionalized oligonucleotides is also growing . TFA-Hexylaminolinker Phosphoramidite, with its ability to easily incorporate an amino function at the 5’ end of an oligonucleotide, is likely to play a significant role in these developments .
Properties
IUPAC Name |
N-[6-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyhexyl]-2,2,2-trifluoroacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H31F3N3O3P/c1-14(2)23(15(3)4)27(26-13-9-10-21)25-12-8-6-5-7-11-22-16(24)17(18,19)20/h14-15H,5-9,11-13H2,1-4H3,(H,22,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMMKTKILBQHSFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)P(OCCCCCCNC(=O)C(F)(F)F)OCCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H31F3N3O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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